3-(4-Bromophenyl)-3-methylazetidine, trifluoroacetic acid
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Overview
Description
The compound “3-(4-Bromophenyl)-3-methylazetidine, trifluoroacetic acid” is a chemical substance with a molecular weight of 340.14 . It is also known as 3-((4-bromophenyl)sulfinyl)pyrrolidine 2,2,2-trifluoroacetate .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, a newly synthesized pyrazoline derivative 4-(3-(4-bromophenyl)-5-(2,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl) benzenesulfonamide (B4) was studied for its biological activities . Another study reported the synthesis of ethyl 3-(4-bromophenyl)-6-(4-methoxyphenyl)-1-methyl-4-(methylthio)-1H-pyrazolo[3,4-b]pyridine-5-carboxylate .Molecular Structure Analysis
The molecular structure of this compound can be represented by the InChI code: 1S/C10H12BrN.C2HF3O2/c11-10-3-1-8(2-4-10)5-9-6-12-7-9;3-2(4,5)1(6)7/h1-4,9,12H,5-7H2; (H,6,7) .Chemical Reactions Analysis
Trifluoroacetic acid-mediated cascade reactions involving nucleophilic substitution and Smiles rearrangement have been reported . Another study reported reactions of trifluorotriacetic acid lactone and hexafluorodehydroacetic acid with primary amines .Scientific Research Applications
- Suzuki–Miyaura Coupling : This reaction is a powerful tool for constructing carbon–carbon bonds. Researchers use it extensively to synthesize complex organic molecules, including pharmaceuticals. The trifluoroacetate salt of 3-(4-bromophenyl)-3-methylazetidine serves as a valuable building block in this context .
- Anticancer Drug Development : The compound’s structural features make it interesting for designing novel anticancer agents. Researchers explore its potential as a scaffold for developing targeted therapies .
Organic Synthesis and Medicinal Chemistry
Mechanism of Action
While the exact mechanism of action for this specific compound is not available, similar compounds such as pyrazolines have been reported to exhibit various biological activities including antibacterial, antifungal, antiparasitic, anti-inflammatory, antidepressant, anticonvulsant, antioxidant, and antitumor activities .
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-(4-bromophenyl)-3-methylazetidine;2,2,2-trifluoroacetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12BrN.C2HF3O2/c1-10(6-12-7-10)8-2-4-9(11)5-3-8;3-2(4,5)1(6)7/h2-5,12H,6-7H2,1H3;(H,6,7) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NXTYPLWYOYXVDZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CNC1)C2=CC=C(C=C2)Br.C(=O)(C(F)(F)F)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13BrF3NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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